m-Nitrobenzoic Acid
m-Nitrobenzoic Acid
M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
121-92-6
VCID:
VC0043170
InChI:
InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
m-Nitrobenzoic Acid
CAS No.: 121-92-6
Reference Standards
VCID: VC0043170
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
| CAS No. | 121-92-6 |
|---|---|
| Product Name | m-Nitrobenzoic Acid |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | 3-nitrobenzoic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10) |
| Standard InChIKey | AFPHTEQTJZKQAQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
| Colorform | Monoclinic leaflets or prisms Yellowish white crystals |
| Density | 1.494 at 68 °F (NTP, 1992) 1.494 |
| Melting Point | 284 to 288 °F (NTP, 1992) 141.0 °C 140-141 °C |
| Physical Description | M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992) |
| Description | M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992) |
| Related CAS | 827-95-2 (hydrochloride salt) |
| Solubility | less than 0.1 mg/mL at 64° F (NTP, 1992) 0.02 M 1 g dissolves in 320 mL water, 3 mL alc, 4 mL ether, 18 mL chloroform, about 2 mL methanol, 2.5 mL acetone Very slightly sol in benzene, carbon disulfide, petroleum ether Soluble in oxygenated and chlorinated solvents In water, 3,576 mg/L at 25 °C |
| Synonyms | 3-Nitrobenzoic Acid; NSC 9801; m-Carboxynitrobenzene; m-Nitrobenzenecarboxylic Acid |
| Vapor Pressure | 3.71X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 8497 |
| Last Modified | Dec 23 2021 |
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